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Compound of Interest

Compound Name: M-110

Cat. No.: B608784

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides immediate and essential guidance for the safe handling,
operation, and disposal of M-110, also known as a-Methylserotonin maleate salt, a serotonin
receptor agonist utilized in research. Adherence to these procedures is critical for maintaining a
safe laboratory environment.

Personal Protective Equipment and Safety
Precautions

While a-Methylserotonin maleate salt (M-110) is not classified as a hazardous substance
according to the Globally Harmonized System (GHS), standard laboratory safety protocols
should always be observed to minimize exposure and ensure personnel safety.[1][2]

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Rationale
) Impermeable chemical- Prevents direct skin contact
Hand Protection ] o ]
resistant gloves (e.g., Nitrile) with the compound.
i Safety glasses with side Protects eyes from potential
Eye Protection _ _ _
shields or goggles splashes or airborne particles.

Recommended when handling
) ) NIOSH-approved N95 )
Respiratory Protection ] ) the powder form to avoid
respirator or equivalent _ .
inhalation of dust.[1]

) Protects skin and personal
Body Protection Standard laboratory coat ) o
clothing from contamination.

General Hygiene and Safety Measures:

Always wash hands thoroughly with soap and water after handling the substance.[1]

Avoid eating, drinking, or smoking in laboratory areas where chemicals are handled.

Ensure adequate ventilation in the workspace, particularly when working with the powdered
form.

Change any contaminated clothing immediately.[1]
Operational Plan: Handling and Storage
Handling:

e M-110 should be handled in a designated area, such as a chemical fume hood, especially
when weighing or preparing solutions, to minimize the risk of dust inhalation.

¢ Avoid generating dust when handling the solid compound.[1]
Storage:

o Store M-110 in a tightly sealed container in a cool, dry, and well-ventilated area.
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e The recommended storage temperature is -20°C.

o Keep away from strong oxidizing agents.

Disposal Plan

As a non-hazardous substance, the disposal of M-110 and its containers should follow
institutional and local guidelines for non-hazardous chemical waste.

Waste Disposal:

e Solid Waste: Uncontaminated M-110 powder should be collected in a sealed container and
disposed of through the institution's chemical waste program.[3][4]

e Liquid Waste: Aqueous solutions of M-110 may be suitable for drain disposal with copious
amounts of water, provided the concentration is low and it is permitted by local regulations.
[4] It is crucial to consult and obtain approval from your institution's Environmental Health
and Safety (EHS) department before any drain disposal.[1]

o Empty Containers: Empty containers should be thoroughly rinsed with a suitable solvent. The
rinsate should be collected and disposed of as chemical waste. Once cleaned, deface the
label and dispose of the container in the regular trash or as directed by your institution.[1][3]

Experimental Protocol: Generalized In Vitro
Serotonin Receptor Agonist Assay

The following is a generalized workflow for an experiment involving M-110 as a serotonin
receptor agonist. This is for informational purposes only and should be adapted to specific
experimental designs.
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'
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Caption: Generalized workflow for an in vitro serotonin receptor agonist assay using M-110.
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Signaling Pathway: M-110 as a 5-HT Receptor
Agonist

M-110 acts as an agonist at serotonin (5-HT) receptors. The specific downstream signaling
cascade depends on the receptor subtype being studied. For example, some 5-HT receptors

are G-protein coupled receptors (GPCRs) that can modulate adenylyl cyclase activity or

phospholipase C activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Methylserotonin maleate salt)]. BenchChem, [2025]. [Online PDF]. Available at:
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m-110]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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